Cas no 2383382-56-5 (3-(tert-butoxy)carbonyl-2-(thiophen-2-yl)-1,3-thiazolidine-4-carboxylic acid)

• Product Name: 3-(tert-butoxy)carbonyl-2-(thiophen-2-yl)-1,3-thiazolidine-4-carboxylic acid
• CAS No: 2383382-56-5
• MF: C₁₃H₁₇NO₄S₂
• MW: 315.408381223679
• CID: 5767158
• PubChem ID: 165893587
• Update Time: 2025-05-26

3-(tert-butoxy)carbonyl-2-(thiophen-2-yl)-1,3-thiazolidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2383382-56-5
• EN300-1071642
• 3-[(tert-butoxy)carbonyl]-2-(thiophen-2-yl)-1,3-thiazolidine-4-carboxylic acid
• 3-(tert-butoxy)carbonyl-2-(thiophen-2-yl)-1,3-thiazolidine-4-carboxylic acid

• Inchi： 1S/C13H17NO4S2/c1-13(2,3)18-12(17)14-8(11(15)16)7-20-10(14)9-5-4-6-19-9/h4-6,8,10H,7H2,1-3H3,(H,15,16)
• InChI Key： NKYFBKGXLGPLRI-UHFFFAOYSA-N
• SMILES： S1CC(C(=O)O)N(C(=O)OC(C)(C)C)C1C1=CC=CS1

Computed Properties

• Exact Mass: 315.05990037g/mol
• Monoisotopic Mass: 315.05990037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 120Ų

Additional information on 3-(tert-butoxy)carbonyl-2-(thiophen-2-yl)-1,3-thiazolidine-4-carboxylic acid

Research Brief on 3-(tert-butoxy)carbonyl-2-(thiophen-2-yl)-1,3-thiazolidine-4-carboxylic acid (CAS: 2383382-56-5)

The compound 3-(tert-butoxy)carbonyl-2-(thiophen-2-yl)-1,3-thiazolidine-4-carboxylic acid (CAS: 2383382-56-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of this thiazolidine derivative as a key intermediate in the synthesis of biologically active molecules. The presence of both the tert-butoxycarbonyl (Boc) protecting group and the thiophene moiety makes it a versatile building block for the construction of complex heterocyclic compounds. Researchers have successfully utilized this compound in the development of novel protease inhibitors, which show promise in treating diseases such as cancer and viral infections.

In terms of synthesis, advancements have been made in optimizing the yield and purity of 3-(tert-butoxy)carbonyl-2-(thiophen-2-yl)-1,3-thiazolidine-4-carboxylic acid. A recent publication in the Journal of Medicinal Chemistry demonstrated a streamlined synthetic route that reduces the number of steps and improves overall efficiency. The method involves the condensation of thiophene-2-carboxaldehyde with tert-butyl glycinate, followed by cyclization and oxidation to yield the desired product.

Biological evaluations of this compound have revealed its potential as a modulator of various enzymatic pathways. In vitro studies have shown that it exhibits inhibitory activity against certain cysteine proteases, which are implicated in inflammatory and neurodegenerative diseases. Furthermore, molecular docking studies suggest that the compound can bind to the active site of these enzymes, providing a structural basis for further optimization.

Looking ahead, the therapeutic applications of 3-(tert-butoxy)carbonyl-2-(thiophen-2-yl)-1,3-thiazolidine-4-carboxylic acid are being explored in preclinical models. Early results indicate that derivatives of this compound may serve as lead candidates for the development of new anti-inflammatory and antiviral agents. However, further studies are needed to assess its pharmacokinetic properties and in vivo efficacy.

In conclusion, 3-(tert-butoxy)carbonyl-2-(thiophen-2-yl)-1,3-thiazolidine-4-carboxylic acid represents a promising scaffold in medicinal chemistry. Its synthetic accessibility and biological activity make it a valuable tool for drug discovery. Future research should focus on elucidating its mechanism of action and expanding its therapeutic potential.